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Compound of Interest

2-Bromo-1,3-dichloro-5-
Compound Name:
methylbenzene

Cat. No.: B1373346

Technical Guide: 2-Bromo-1,3-dichloro-5-
methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet
(SDS) provided by a licensed supplier. Always consult the official SDS and follow all
recommended safety procedures when handling this chemical.

Chemical Identification and Properties

2-Bromo-1,3-dichloro-5-methylbenzene is a halogenated aromatic compound. Its chemical
structure and basic properties are outlined below.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 2-Bromo-1,3-dichloro-5-methylbenzene
Synonyms 4-Bromo-3,5-dichlorotoluene

CAS Number 19393-93-2

Molecular Formula C7HsBrCl2

Molecular Weight 239.92 g/mol [1][2]
Physical Form Solid

Table 2: Physical and Chemical Properties
Property Value
Melting Point Data not available[3][4]
Boiling Point Data not available[3][4]
Density Data not available[4]

logP (Computed)

4.06 - 4.2[5]

Storage Temperature

2-8°C, sealed in a dry environment

Hazard Identification and Toxicological Information

This chemical is classified as hazardous. The GHS classification and associated hazard

statements are summarized below.

Table 3: GHS Hazard Classification
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Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single ] S
) H335: May cause respiratory irritation
Exposure (Category 3), Respiratory System

Signal Word:Warning
Toxicological Data:

Specific quantitative toxicological data such as LD50 and LC50 values for 2-Bromo-1,3-
dichloro-5-methylbenzene are not currently available.[4] General hazards associated with
halogenated aromatic hydrocarbons include potential for skin and eye irritation, respiratory tract
irritation, and potential for liver and kidney effects with significant exposure.[6]

Experimental Protocols

Due to the limited availability of specific experimental data for this compound, the following
sections provide generalized protocols for handling, storage, and disposal of halogenated
aromatic hydrocarbons. These should be adapted based on a thorough risk assessment for the
specific experimental conditions.

Handling and Personal Protective Equipment (PPE)

A generalized workflow for handling halogenated aromatic compounds in a laboratory setting is
outlined below.
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Figure 1: General workflow for handling halogenated aromatic compounds.
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Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile or other chemically resistant gloves.

o Skin and Body Protection: A lab coat and closed-toe shoes are mandatory. For larger
guantities, consider additional protective clothing.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Storage

Proper storage is crucial to maintain the chemical's integrity and prevent accidents.

Incompatible Materials: Segregation:
- Strong oxidizing agents - Store away from incompatible materials

Storage Environment: Primary Container:
- Cool, dry, well-ventilated - Tightly sealed
- 2-8°C recommended - Original, labeled container

Click to download full resolution via product page
Figure 2: Key considerations for the storage of 2-Bromo-1,3-dichloro-5-methylbenzene.

Disposal

Waste containing this compound must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1373346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1373346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Collect waste in a designated,
compatible, and sealed container

Label container clearly with
'Hazardous Waste' and contents

Segregate from non-halogenated
and other incompatible waste streams

Store waste container in a
secondary containment

Arrange for disposal through
institutional environmental health and safety

Click to download full resolution via product page

Figure 3: Generalized waste disposal workflow for halogenated aromatic compounds.

Synthesis

A specific, validated experimental protocol for the synthesis of 2-Bromo-1,3-dichloro-5-
methylbenzene is not readily available in the searched literature. However, the synthesis of
similar halogenated aromatic compounds often involves electrophilic aromatic substitution
reactions, such as the bromination of a substituted dichlorotoluene, or Sandmeyer-type
reactions from a corresponding aniline. A thorough literature search for analogous
transformations is recommended for researchers intending to synthesize this compound. A
patent for the preparation of a similar compound, 5-bromo-1,3-dichloro-2-fluorobenzene,
involved a diazotization reaction of 3,5-dichloro-4-fluoroaniline followed by reaction with
cuprous bromide.[7]

First Aid Measures
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Table 4: First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
i water. Never give anything by mouth to an
Ingestion ) _ _ _
unconscious person. Seek immediate medical

attention.

Fire and Explosion Hazard Data

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Hazardous Combustion Products: May include carbon oxides, hydrogen bromide, and
hydrogen chloride.

o Special Firefighting Procedures: Wear self-contained breathing apparatus and full protective
gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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